(3,5-Dimethylpyridin-2-yl)methanol hydrochloride

• IUPAC Name: (3,5-dimethylpyridin-2-yl)methanol;hydrochloride
• InChI: InChI=1S/C8H11NO.ClH/c1-6-3-7(2)8(5-10)9-4-6;/h3-4,10H,5H2,1-2H3;1H
• InChI Key: FFHAGALXIUPBGP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(N=C1)CO)C.Cl
• Molecular Formula: C8H12ClNO
• DSSTOX Substance ID: DTXSID20856445
• Molecular Weight: 173.64 g/mol
• CAS RN: 70580-28-8

Description

“(3,5-Dimethylpyridin-2-yl)methanol hydrochloride” is a pyridine derivative. It has been used in the preparation of omeprazole intermediates.

Synthesis Analysis

The synthesis of “(3,5-Dimethylpyridin-2-yl)methanol hydrochloride” can be achieved from "2-Chloromethyl-4-methoxy-3,5-dimethylpyridine hydrochloride".

Molecular Structure Analysis

The molecular formula of “(3,5-Dimethylpyridin-2-yl)methanol hydrochloride” is C9H14ClNO2. The average mass is 137.179 Da and the monoisotopic mass is 137.084061 Da.

Chemical Reactions Analysis

“(3,5-Dimethylpyridin-2-yl)methanol hydrochloride” has been used in the preparation of omeprazole intermediates.

Physical And Chemical Properties Analysis

“(3,5-Dimethylpyridin-2-yl)methanol hydrochloride” has a density of 1.1±0.1 g/cm3, a boiling point of 257.3±35.0 °C at 760 mmHg, and a vapour pressure of 0.0±0.6 mmHg at 25°C. Its enthalpy of vaporization is 52.3±3.0 kJ/mol and it has a flash point of 109.4±25.9 °C. The compound has a molar refractivity of 40.4±0.3 cm3, a polar surface area of 33 Å2, and a molar volume of 129.0±3.0 cm3.

Scientific Research Applications

Catalyst Development for Methanol Processes

One area of research involves the development of heterogeneous catalysts for the conversion of methanol to dimethyl ether (DME), a process that has significant implications for clean fuel and chemical production. Catalysts such as γ-Al2O3, various zeolites (ZSM-5, Y, beta, and mordenite), and metal oxides have been extensively studied for their efficiency in methanol dehydration reactions. This research highlights the importance of catalyst selection and preparation in enhancing methanol conversion processes, which could indirectly relate to the applications of "(3,5-Dimethylpyridin-2-yl)methanol hydrochloride" in scientific research (Bateni & Able, 2018).

Methanol as a Solvent in Aquatic Toxicity Testing

Another study reviewed the use of methanol and other solvents in aquatic toxicity testing, emphasizing the need for careful selection of solvents to avoid affecting the outcomes of toxicity assessments. This research could provide context on how "(3,5-Dimethylpyridin-2-yl)methanol hydrochloride" might be used in environmental sciences or toxicology studies, especially considering its solvent properties (Hutchinson et al., 2006).

Methanol in Energy and Chemical Production

The use of methanol as a chemical marker in assessing the condition of solid insulation in power transformers illustrates its application in energy research. Methanol's presence in thermal ageing tests and its stability under various conditions make it an important compound for monitoring and diagnostics in energy systems (Jalbert et al., 2019).

Safety and Hazards

The compound has several hazard statements: H302, H315, H319, H335. Precautionary statements include P261, P305, P338, P351.